2-oxo-2H-chromen-4-yl 1-benzofuran-2-carboxylate

• IUPAC Name: (2-oxochromen-4-yl) 1-benzofuran-2-carboxylate
• InChI: InChI=1S/C18H10O5/c19-17-10-15(12-6-2-4-8-14(12)22-17)23-18(20)16-9-11-5-1-3-7-13(11)21-16/h1-10H
• InChI Key: HFJJYXSJLRHWBW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)OC3=CC(=O)OC4=CC=CC=C43
• Molecular Formula: C18H10O5
• Molecular Weight: 306.3 g/mol

Description

2-oxo-2H-chromen-4-yl 1-benzofuran-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine and agriculture. This compound is synthesized using a specific method and has been extensively studied to understand its mechanism of action, biochemical and physiological effects, advantages, and limitations.

Mechanism of Action

The mechanism of action of 2-oxo-2H-chromen-4-yl 1-benzofuran-2-carboxylate involves the inhibition of specific enzymes and pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory mediators. It also inhibits the activity of topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
The compound has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines and oxidative stress markers. It also enhances the activity of antioxidant enzymes, which protect cells from oxidative damage. Additionally, it has been found to modulate the levels of specific signaling molecules involved in cell growth and differentiation.

Advantages and Limitations for Lab Experiments

The compound has several advantages for use in lab experiments. It is readily available, easy to synthesize, and has a high purity. It also exhibits potent activity at low concentrations, making it a cost-effective option. However, the compound has some limitations, including its low solubility in water, which can affect its bioavailability and limit its use in certain experiments.

Future Directions

There are several future directions for the study of 2-oxo-2H-chromen-4-yl 1-benzofuran-2-carboxylate. One possible direction is to further investigate its potential as a cancer therapy. This could involve studying its efficacy in combination with other anticancer drugs or exploring its use in specific types of cancer. Another direction is to study its potential as a plant growth regulator in agriculture. This could involve investigating its effects on different plant species and identifying the optimal concentration and application method. Additionally, further studies could be conducted to understand the compound's mechanism of action and identify new targets for its use.

Synthesis Methods

The synthesis of 2-oxo-2H-chromen-4-yl 1-benzofuran-2-carboxylate involves the reaction of 2-hydroxyacetophenone and 2-hydroxybenzaldehyde in the presence of a suitable catalyst. The reaction mixture is then heated to form the desired compound. This method has been optimized to obtain high yields of the compound.

Scientific Research Applications

The compound has been extensively studied for its potential applications in various fields. In medicine, it has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. It has been found to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. In agriculture, it has been studied for its potential use as a plant growth regulator, as it has been found to enhance plant growth and yield.